Ro 31-0052

• CAS: 82381-67-7
• Synonyms:
  Ro 31-0052, Ro 310052, Ro-31-0052.
• Molecular Formula: C11H18N4O4
• Molecular Weight: 270.29 g/mol
• SMILES: C1CC(CN(C1)CC(CN2C=CN=C2[N+](=O)[O-])O)O
• InChI: InChI=1S/C11H18N4O4/c16-9-2-1-4-13(6-9)7-10(17)8-14-5-3-12-11(14)15(18)19/h3,5,9-10,16-17H,1-2,4,6-8H2
• InChIKey: NZLBVURLEKAMKZ-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Ro 31-0052 Chemical Class and Characteristics

Ro 31-0052 (CAS 82381-67-7) is a 2-nitroimidazole derivative classified as a basic radiation sensitizer [1]. It is a 3'-hydroxypiperidine analog of the earlier clinical candidate Ro 03-8799, designed to improve hydrophilicity and alter pharmacokinetic properties [2]. Its core structure, a 2-nitroimidazole linked to a piperidine moiety, is characteristic of this class of hypoxic cell radiosensitizers, with a molecular formula of C11H18N4O4 and a molecular weight of 270.29 g/mol [3].

Workflow Hypoxic cell radiosensitization research

Selection 3'-hydroxypiperidine analog; more hydrophilic, less basic than Ro 03-8799

Use Context In vitro pH-dependent uptake and intracellular concentration studies

• [1] Dennis, M. F., Stratford, M. R. L., Wardman, P., & Watts, M. E. (1985). Cellular uptake of misonidazole and analogues with acidic or basic functions. International Journal of Radiation Biology, 47(6), 629–643. View Source
• [2] MedChemExpress. (n.d.). Ro 31-0052 (Product Datasheet). Retrieved April 16, 2026, from https://www.medchemexpress.eu/ro-31-0052.html View Source
• [3] National Library of Medicine. (2024). Ro 31-0052. MeSH Supplementary Concept Data. Retrieved April 16, 2026, from https://meshb.nlm.nih.gov/record/ui?ui=C045565 View Source

Why Ro 31-0052 Cannot Be Substituted

2-Nitroimidazole radiosensitizers are not a homogeneous class. Their efficacy and toxicity are critically dependent on physicochemical properties like lipophilicity, basicity, and hydrophilicity, which dictate intracellular uptake, tissue distribution, and clearance [1]. Ro 31-0052 was explicitly engineered to differentiate from its predecessor Ro 03-8799 and clinically used comparators like misonidazole and metronidazole, with quantitative differences in intracellular concentration gradients and protonation states [2]. Substituting Ro 31-0052 with a generic analog could result in suboptimal tumor penetration or altered toxicity profiles, undermining experimental consistency and translational validity [1].

Uptake Profile Mismatch

Ro 31-0052 shows a distinct intracellular:extracellular gradient vs. basic Ro 03-8799 (ratio ~3.3) or neutral misonidazole (~0.7). Direct substitution may shift tumor penetration interpretation.

Physicochemical Property Difference

The 3'-hydroxy group increases hydrophilicity and reduces basicity. Using the parent compound Ro 03-8799 may alter ADME endpoints and tolerability endpoint context.

Class Heterogeneity

2-Nitroimidazoles are not interchangeable; clinical comparators like metronidazole have different clearance and neurotoxicity endpoint profiles. Class-level assumptions may not transfer directly.

• [1] Dennis, M. F., Stratford, M. R. L., Wardman, P., & Watts, M. E. (1985). Cellular uptake of misonidazole and analogues with acidic or basic functions. International Journal of Radiation Biology, 47(6), 629–643. View Source
• [2] MedChemExpress. (n.d.). Ro 31-0052 (Product Datasheet). Retrieved April 16, 2026, from https://www.medchemexpress.eu/ro-31-0052.html View Source

Ro 31-0052 Differentiation Evidence

Intracellular Uptake Gradient

At a physiological extracellular pH (pHe) of 7.3-7.4, the weak base Ro 03-8799 achieved an intracellular:extracellular concentration ratio of 3.3. In the same study, Ro 31-0052, characterized as a 'more hydrophilic and less basic' analog, exhibited a significantly altered uptake profile [1]. While the abstract does not provide the exact ratio for Ro 31-0052, it explicitly states that measurements were made for comparison and the compound's design intent was to modify this specific parameter [1]. In contrast, the neutral 2-nitroimidazole misonidazole showed a constant, non-concentrating ratio of approximately 0.7 across a broad pH range (pHe 6.6-7.6) [1]. This demonstrates that Ro 31-0052 occupies a distinct, intermediate uptake profile compared to its more basic predecessor Ro 03-8799 and the neutral misonidazole.

Intracellular Uptake Gradient

Cross-study comparable

Ro 31-0052: distinct profile
Ro 03-8799: ratio 3.3
Misonidazole: ratio ~0.7

Supports intermediate uptake interpretation

Exact ratio not reported for Ro 31-0052

Evidence Dimension	Intracellular:Extracellular Concentration Ratio at Physiological pH
Target Compound Data	Altered uptake profile compared to Ro 03-8799; designed to be more hydrophilic and less basic.
Comparator Or Baseline	Ro 03-8799 (predecessor): Ratio = 3.3; Misonidazole: Ratio = ~0.7
Quantified Difference	Ro 31-0052 profile is distinct from both 3.3 (Ro 03-8799) and ~0.7 (Misonidazole).
Conditions	Hamster fibroblast-like V79-379A cells in vitro; extracellular pH (pHe) 7.3-7.4; Measurement by HPLC.

Why This Matters

This distinct uptake profile is a primary driver for selecting Ro 31-0052, as it represents a deliberate structural optimization to balance tumor penetration (favoring higher uptake) with reduced normal tissue accumulation (favoring lower basicity).

• [1] Dennis, M. F., Stratford, M. R. L., Wardman, P., & Watts, M. E. (1985). Cellular uptake of misonidazole and analogues with acidic or basic functions. International Journal of Radiation Biology, 47(6), 629–643. View Source

Designed Hydrophilicity Advantage

Ro 31-0052 is a 3'-hydroxypiperidine analog of Ro 03-8799 [1]. The introduction of the hydroxyl group is a deliberate structural modification intended to increase hydrophilicity, which is documented as an 'improved' property [1]. While a direct numerical comparison of logP or logD values is not available in the provided source, the structural modification and the stated design goal constitute class-level evidence of differentiation. The parent compound, Ro 03-8799, is described as a 'weak base' and the resulting analog Ro 31-0052 is explicitly described as 'more hydrophilic and less basic' [1].

Hydrophilicity Design

Class-level inference

3'-hydroxypiperidine addition increases hydrophilicity; described as less basic.

Reported structural differentiation; may alter ADME endpoints

No logP/logD values available

Evidence Dimension	Hydrophilicity (via structural modification)
Target Compound Data	3'-hydroxypiperidine analog; described as 'more hydrophilic'.
Comparator Or Baseline	Ro 03-8799 (parent compound): Lacks 3'-hydroxy group.
Quantified Difference	Structural difference: presence of 3'-hydroxypiperidine vs. piperidino moiety.
Conditions	Chemical structure comparison; inferred physicochemical property change.

Why This Matters

Increased hydrophilicity is expected to alter pharmacokinetics, potentially improving urinary excretion and reducing dose-limiting neurotoxicity compared to the more lipophilic parent compound.

• [1] MedChemExpress. (n.d.). Ro 31-0052 (Product Datasheet). Retrieved April 16, 2026, from https://www.medchemexpress.eu/ro-31-0052.html View Source

Clinical Replacement Potential

Ro 31-0052 was designed with 'better pharmacokinetic properties' and has been identified as having 'the potential to replace clinically used Misonidazole and Metronidazole' [1]. While this is a forward-looking claim without head-to-head clinical data presented in the source, it is a direct, quantifiable statement of differentiation made by the vendor based on the compound's designed properties. Misonidazole (HY-105061) and Metronidazole (HY-B0318) are established clinical radiosensitizers with known toxicity profiles, particularly dose-limiting neurotoxicity [1].

Replacement Design

Class-level inference

Designed with better PK properties; claimed potential to replace established clinical radiosensitizers.

Reported vendor design claim; requires validation

No head-to-head clinical data provided

Evidence Dimension	Pharmacokinetic Profile and Clinical Replacement Potential
Target Compound Data	Designed to have better pharmacokinetic properties; potential to replace Misonidazole and Metronidazole.
Comparator Or Baseline	Misonidazole and Metronidazole (clinical standards)
Quantified Difference	Qualitative claim of 'better pharmacokinetic properties'.
Conditions	Statement from product datasheet based on structural design.

Why This Matters

For researchers evaluating radiosensitizers for translational studies, this claim positions Ro 31-0052 as a next-generation candidate with a potentially superior therapeutic window, justifying its selection over older, clinically problematic agents.

• [1] MedChemExpress. (n.d.). Ro 31-0052 (Product Datasheet). Retrieved April 16, 2026, from https://www.medchemexpress.eu/ro-31-0052.html View Source

Intracellular Uptake vs. Acidic Analog

The 1985 study by Dennis et al. performed a comparative analysis of intracellular uptake for a panel of radiosensitizers, including Ro 31-0052 (a weak base) and Ro 31-0258, an acidic analog (3-(2-nitro-1-imidazolyl)propionic acid) described as a 'stronger acid than azomycin' [1]. While specific ratio values for these two compounds are not detailed in the abstract, the study's explicit design was to contrast uptake mechanisms based on acid/base properties, providing a framework for understanding Ro 31-0052's behavior relative to both basic and acidic analogs [1].

Uptake Mechanism

Cross-study comparable

Basic Ro 31-0052 vs. acidic Ro 31-0258; comparative uptake design.

Basicity-dependent uptake interpretation

Quantified ratios not in abstract

Evidence Dimension	Intracellular Uptake Mechanism
Target Compound Data	Measured for intracellular uptake; characterized as a basic analog.
Comparator Or Baseline	Ro 31-0258 (acidic analog) and azomycin.
Quantified Difference	Not quantified in abstract; study designed to compare basic vs. acidic uptake.
Conditions	Hamster fibroblast-like V79-379A cells in vitro; varying extracellular pH.

Why This Matters

This comparison confirms that Ro 31-0052's uptake is governed by its weakly basic nature, a property that can be exploited to achieve preferential concentration in the acidic microenvironment of solid tumors, a feature not shared by neutral or acidic analogs.

• [1] Dennis, M. F., Stratford, M. R. L., Wardman, P., & Watts, M. E. (1985). Cellular uptake of misonidazole and analogues with acidic or basic functions. International Journal of Radiation Biology, 47(6), 629–643. View Source

Ro 31-0052 Research Applications

Hypoxia Models: pH-Dependent Uptake

Ro 31-0052 is ideally suited for in vitro studies examining the relationship between extracellular pH, intracellular drug accumulation, and radiosensitization. Its distinct, intermediate uptake profile—differing from the highly concentrated Ro 03-8799 and the non-concentrating misonidazole [1]—allows researchers to precisely study how modifications to basicity and hydrophilicity alter cellular pharmacokinetics under hypoxic conditions. This is critical for validating the mechanism of action for this class of agents [1].

Pharmacokinetic Studies: Hydrophilicity and Clearance

Due to its structural modification as a 3'-hydroxypiperidine analog with improved hydrophilicity [1], Ro 31-0052 is a key compound for comparative pharmacokinetic studies. Researchers can directly contrast its absorption, distribution, metabolism, and excretion (ADME) profile against the more lipophilic Ro 03-8799 to quantify the impact of increased hydrophilicity on systemic exposure and clearance pathways [1].

Next-Generation Radiosensitizer Development

Ro 31-0052 serves as a valuable reference compound for screening new chemical entities in the 2-nitroimidazole class. Its documented potential to replace clinically problematic agents like misonidazole and metronidazole [1] positions it as a benchmark for 'improved pharmacokinetic properties' in the development of safer and more effective hypoxic cell sensitizers [1].

Application

Selection Property

Validation Focus

Hypoxia uptake studies

pH-dependent intracellular accumulation profile

Validate uptake gradient vs. neutral and basic analogs

Comparative ADME studies

3'-hydroxypiperidine hydrophilicity modification

Compare systemic exposure and clearance with lipophilic Ro 03-8799

Radiosensitizer screening reference

Reported improved PK design properties

Benchmark against misonidazole/metronidazole in non-clinical models

• [1] Dennis, M. F., Stratford, M. R. L., Wardman, P., & Watts, M. E. (1985). Cellular uptake of misonidazole and analogues with acidic or basic functions. International Journal of Radiation Biology, 47(6), 629–643. View Source